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Compound of Interest

Compound Name: Hexyltrimethylammonium

Cat. No.: B102394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Hexyltrimethylammonium bromide (HTAB), a quaternary ammonium compound utilized in

various pharmaceutical, cosmetic, and chemical synthesis applications. Adherence to these

guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Hexyltrimethylammonium bromide is a white powder.[1] Its key physical and chemical

properties are summarized below.

Property Value Reference

CAS Number 2650-53-5 [1][2][3]

Molecular Formula C₉H₂₂BrN [1][2][3]

Molecular Weight 224.18 g/mol [1][2]

Appearance White solid/powder [1]

Melting Point 183 - 187 °C [1]

Synonyms

N,N,N-

Hexyltrimethylammonium

bromide

[1]
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Hazard Identification and Classification
Hexyltrimethylammonium bromide is classified as a hazardous substance. The following

table outlines its GHS classification.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning[2][3][4]

Toxicology Profile
While extensive toxicological data for Hexyltrimethylammonium bromide is not readily

available, the existing classifications indicate a potential for irritation upon contact.[5] The

primary routes of exposure are inhalation, skin contact, and eye contact.

Exposure Route Symptoms and Effects

Inhalation May cause respiratory irritation.[2][3][5]

Skin Contact Causes skin irritation.[2][3]

Eye Contact Causes serious eye irritation.[2][3]

Ingestion

First aid is not generally required, but a poison

information center or doctor should be contacted

if in doubt.[6]

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b102394?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyltrimethylammonium-bromide
https://file.medchemexpress.com/batch_PDF/HY-W099682/Hexyltrimethylammonium-bromide-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/53272
https://www.benchchem.com/product/b102394?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-hexyl-trimethylammonium-bromide.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyltrimethylammonium-bromide
https://file.medchemexpress.com/batch_PDF/HY-W099682/Hexyltrimethylammonium-bromide-SDS-MedChemExpress.pdf
https://www.chemicalbook.com/msds/n-hexyl-trimethylammonium-bromide.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyltrimethylammonium-bromide
https://file.medchemexpress.com/batch_PDF/HY-W099682/Hexyltrimethylammonium-bromide-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexyltrimethylammonium-bromide
https://file.medchemexpress.com/batch_PDF/HY-W099682/Hexyltrimethylammonium-bromide-SDS-MedChemExpress.pdf
https://store.apolloscientific.co.uk/storage/msds/OR72803_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adherence to the following protocols is mandatory to minimize exposure and ensure safety.

4.1. Engineering Controls

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder form to avoid dust generation.[3][5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[7]

4.2. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.[3][8]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[3]

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.[3]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved respirator.[8]

4.3. Hygiene Measures

Wash hands thoroughly after handling the compound.[3][5]

Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing and wash it before reuse.[3]

Storage and Disposal
5.1. Storage

Store in a cool, dry, and well-ventilated area.[5]

Keep the container tightly closed.[5][8]

Store locked up.[3][5]
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Some sources recommend storing under an inert gas as the compound may be hygroscopic.

[1][5]

5.2. Disposal

Dispose of contents and container in accordance with local, regional, and national

regulations.[3]

Do not allow the product to enter drains.

First Aid Measures
In the event of exposure, follow these first aid protocols.

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

[5]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[3] Remove contaminated

clothing. If irritation persists, seek medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5][6] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[5]

Visualized Workflows
The following diagrams illustrate key safety and response workflows.
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Caption: Hazard Identification and Mitigation Workflow.
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Caption: First Aid Decision Tree for Exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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